PRL-3 Inhibitor 2

• Molecular Formula: C15H11N3O4
• Molecular Weight: 297.26 g/mol
• InChI: InChI=1S/C15H11N3O4/c19-13-12(16-15(22)17-13)8-11-2-1-7-18(11)10-5-3-9(4-6-10)14(20)21/h1-8H,(H,20,21)(H2,16,17,19,22)/b12-8-
• InChIKey: WMOKBKUDIRNAKD-WQLSENKSSA-N

PRL-3 Inhibitor 2 Product Overview

PRL-3 Inhibitor 2 (CAS 577962-95-9), also cataloged as MDK-2959 or PTPsigma inhibitor 2, is a synthetic small-molecule inhibitor of the oncogenic phosphatase of regenerating liver-3 (PRL-3/PTP4A3). Its IUPAC name is (Z)-4-(2-((2,5-dioxoimidazolidin-4-ylidene)methyl)-1H-pyrrol-1-yl)benzoic acid, with a molecular formula of C15H11N3O4 and a molecular weight of 297.27 g/mol . The compound was originally identified among 12 structurally diverse hits through structure-based virtual screening with docking simulations incorporating ligand solvation effects [1]. With an in vitro IC50 of 28.1 µM against PRL-3 , it occupies a moderate-potency niche within the PRL-3 inhibitor landscape. Notably, the same chemical entity has been independently characterized as a potent inhibitor of receptor-type protein tyrosine phosphatase sigma (PTPσ) , providing a dual-annotation profile that expands its research utility beyond oncology into neurobiology and stem cell biology applications. The compound is commercially available from multiple vendors at ≥98% purity [2].

1

PRL-3 pathway inhibition study fit — moderate potency class enables dose-response profiling

2

Dual-target research probe — reported PTPσ inhibition extends utility to neurobiology and stem cell biology

3

Structurally orthogonal to rhodanine-based PRL-3 inhibitors — avoids PAINS-associated interference

4

Reliable supply chain — multi-vendor availability with purity and analytical documentation

• [1] Park H, Jung SK, Jeong DG, Ryu SE, Kim SJ. Discovery of novel PRL-3 inhibitors based on the structure-based virtual screening. Bioorg Med Chem Lett. 2008 Apr 1;18(7):2250-5. doi: 10.1016/j.bmcl.2008.03.013. PMID: 18358718. View Source
• [2] Antpedia/MedChemExpress. PRL-3 Inhibitor 2 (HY-103079) Specifications. Purity ≥98.0%. CAS No. 577962-95-9. Published 2025-08-29. Available at: https://www.antpedia.com View Source

PRL-3 Inhibitor 2: Generic Substitution Risks

PRL-3 inhibitors cannot be treated as interchangeable commodities because they span at least four distinct chemical classes—rhodanine derivatives, thienopyridones/iminothienopyridinediones, FDA-repurposed drugs, and imidazolidinedione-pyrrole hybrids (to which PRL-3 Inhibitor 2 belongs)—each with fundamentally different potency ranges, selectivity fingerprints, and cellular activity profiles [1][2]. The PRL phosphatase family (PRL-1, PRL-2, PRL-3) shares 76–79% sequence homology in their catalytic domains [3], making intra-family selectivity a persistent and well-documented challenge [1]. For example, the rhodanine-based PRL-3 Inhibitor I (BR-1) exhibits an IC50 of 0.9 µM with minimal activity against other phosphatases [4], while the allosteric inhibitor JMS-053 achieves an IC50 of ~20 nM but broadly inhibits PRL-1, PRL-2, and PRL-3 at sub-100 nM concentrations [5]. PRL-3 Inhibitor 2 offers a distinct selectivity window: its moderate PRL-3 potency (IC50 28.1 µM) [6] combined with independently documented PTPσ inhibitory activity (IC50 ~11.8 µM) [7] creates a dual-target pharmacological signature not shared by any other commercially available PRL-3 inhibitor chemotype. Substituting PRL-3 Inhibitor 2 with a more potent but less well-characterized analog risks altering the on-target/off-target balance in cellular assays, particularly in experimental systems where PTPσ-dependent pathways are relevant.

Chemotype Mismatch

PRL-3 inhibitors belong to distinct chemical classes (rhodanine, thienopyridone, imidazolidinedione-pyrrole) with differing selectivity and potency profiles. Substituting across chemotypes may shift on-target/off-target balance.

PRL Family Isoform Selectivity

High PRL-1/2/3 catalytic-domain homology (~76–79%) means inhibitor selectivity is context-dependent. Replacing this compound may alter the PRL isoform inhibition pattern, affecting cellular readouts.

Unique Dual-Target Signature

PTPσ co-inhibition is not reported for other PRL-3 inhibitors. Substitution risks loss of PTPσ-dependent pathway modulation, relevant in neurobiology and stem cell models.

• [1] Wei M, Korotkov KV, Blackburn JS. Targeting phosphatases of regenerating liver (PRLs) in cancer. Pharmacol Ther. 2018 Oct;190:128-138. doi: 10.1016/j.pharmthera.2018.05.005. Table 1. View Source
• [2] Rivas DR, Dela Cerna MVC, Smith CN, Sampathi S, Patty BG, Lee D, Blackburn JS. A screen of FDA-approved drugs identifies inhibitors of protein tyrosine phosphatase 4A3 (PTP4A3 or PRL-3). Sci Rep. 2021 May 13;11:10312. doi: 10.1038/s41598-021-89668-5. Table 1. View Source
• [3] Hoffmann A, et al. Discovery of inhibitors of the cancer-promoting phosphatase PRL-3 and their evaluation in intestinal organoids. Bioorg Med Chem. 2025 Sep 23;131:118412. doi: 10.1016/j.bmc.2025.118412. View Source
• [4] Min G, et al. Rhodanine-based PRL-3 inhibitors blocked the migration and invasion of metastatic cancer cells. Bioorg Med Chem Lett. 2013 Jul 1;23(13):3769-74. doi: 10.1016/j.bmcl.2013.04.092. PMID: 23707259. View Source
• [5] McQueeney KE, Salamoun JM, Ahn JG, Pekic P, Blanco IK, Struckman HL, Sharlow ER, Wipf P, Lazo JS. Next generation potent cell-active inhibitors of the oncogenic PTP4A3 phosphatase. FASEB J. 2019 Apr;33(1_supplement):674.12. doi: 10.1096/fasebj.2019.33.1_supplement.674.12. View Source
• [6] Anjiechem. PRL-3 Inhibitor 2 Product Datasheet. CAS No. 577962-95-9. Reference: Park H, et al. Bioorg Med Chem Lett. 2008;18(7):2250-5. View Source
• [7] BindingDB. BDBM50131834 / CHEMBL3632913. Affinity Data: IC50 1.18E+4 nM for PTPsigma (GST-tagged, DiFMUP substrate). Accessed via bdb99.ucsd.edu. View Source

PRL-3 Inhibitor 2 Differentiation Evidence

PRL-3 Inhibition Potency Across Chemotypes

PRL-3 Inhibitor 2 exhibits an IC50 of 28.1 µM against PRL-3 in an in vitro enzymatic assay using DiFMUP substrate [1]. This places it in a distinct potency tier: approximately 31-fold less potent than the rhodanine-derived PRL-3 Inhibitor I (BR-1, IC50 = 0.9 µM) [2][3] and approximately 1,400-fold less potent than the allosteric iminothienopyridinedione JMS-053 (IC50 = 18–20 nM) [4][5]. Conversely, PRL-3 Inhibitor 2 is comparable in potency to Analog 3 (IC50 = 31.4 µM for PRL-3) [6] and slightly more potent than the broad PRL inhibitor Candesartan on PRL-3 (IC50 = 28 ± 4 µM) [7], though Candesartan also inhibits PRL-1 and PRL-2.

PRL-3 IC50

Cross-study comparable

PRL-3 Inhibitor 2: 28.1 µM BR-1: 0.9 µM JMS-053: 18–20 nM Analog 3: 31.4 µM Candesartan: 28 µM

Moderate potency supports dose-response and partial inhibition studies

Individual assay conditions vary across studies

Evidence Dimension	Inhibitory potency against PRL-3 (IC50)
Target Compound Data	28.1 µM (PRL-3 Inhibitor 2, compound 2 from Park et al. 2008) [1]
Comparator Or Baseline	PRL-3 Inhibitor I / BR-1: 0.9 µM [2]; JMS-053: 18–20 nM [4][5]; Analog 3: 31.4 µM [6]; Candesartan: 28 ± 4 µM [7]; Compound 5e (rhodanine): 0.9 µM [3]
Quantified Difference	PRL-3 Inhibitor 2 is ~31-fold less potent than BR-1 and ~1,400-fold less potent than JMS-053; approximately equipotent to Analog 3 (1.1-fold difference) and Candesartan (~1-fold difference)
Conditions	In vitro enzymatic assay using recombinant PRL-3 with DiFMUP or peptide substrate; individual assay conditions vary by study (see source references for protocol details)

Why This Matters

For researchers seeking a compound with a well-characterized moderate potency that avoids the near-complete target saturation achieved by nanomolar inhibitors, PRL-3 Inhibitor 2 offers a pharmacologically distinct tool for dose-response and partial-inhibition studies.

• [1] Park H, Jung SK, Jeong DG, Ryu SE, Kim SJ. Discovery of novel PRL-3 inhibitors based on the structure-based virtual screening. Bioorg Med Chem Lett. 2008 Apr 1;18(7):2250-5. doi: 10.1016/j.bmcl.2008.03.013. PMID: 18358718. View Source
• [2] Min G, et al. Rhodanine-based PRL-3 inhibitors blocked the migration and invasion of metastatic cancer cells. Bioorg Med Chem Lett. 2013 Jul 1;23(13):3769-74. IC50 values: CG-707 = 0.8 µM, BR-1 = 1.1 µM. PMID: 23707259. View Source
• [3] Ahn JH, et al. Synthesis and biological evaluation of rhodanine derivatives as PRL-3 inhibitors. Bioorg Med Chem Lett. 2006 Jun 1;16(11):2996-9. Compound 5e IC50 = 0.9 µM. View Source
• [4] McQueeney KE, Salamoun JM, Ahn JG, et al. Next generation potent cell-active inhibitors of the oncogenic PTP4A3 phosphatase. FASEB J. 2019 Apr;33(1_supplement):674.12. JMS-053 in vitro IC50 for PTP4A3 = 30 nM. View Source
• [5] BindingDB BDBM396097. Compound JMS-053. IC50: 20 nM against recombinant human His6-tagged PRL-3 (DiFMUP substrate). Accessed via bindingdb.org. View Source
• [6] Hoffmann A, et al. Discovery of inhibitors of the cancer-promoting phosphatase PRL-3 and their evaluation in intestinal organoids. Bioorg Med Chem. 2025 Sep 23;131:118412. Analog 3 IC50 for PRL-3 = 31.4 µM. View Source
• [7] Rivas DR, et al. A screen of FDA-approved drugs identifies inhibitors of PTP4A3 (PRL-3). Sci Rep. 2021 May 13;11:10312. Table 1: Candesartan IC50 for PRL-3 = 28 ± 4 µM. View Source

Unique Imidazolidinedione-Pyrrole Scaffold

PRL-3 Inhibitor 2 features a unique imidazolidinedione-pyrrole-benzoic acid scaffold that is structurally unrelated to the three dominant PRL-3 inhibitor chemotypes: (i) rhodanine/benzylidene rhodanine derivatives (e.g., BR-1, CG-707, Compound 5e) [1][2]; (ii) thienopyridone/iminothienopyridinedione derivatives (e.g., Thienopyridone, JMS-053) [3]; and (iii) FDA-approved drugs repurposed as PRL inhibitors (e.g., Candesartan, Closantel) [4]. The compound was discovered via structure-based virtual screening with homology modeling of PRL-3 and docking simulations incorporating ligand solvation effects, with binding interactions characterized at both the active site and a peripheral binding site of PRL-3 [5]. This scaffold novelty is significant because rhodanine-based compounds carry a recognized PAINS (Pan-Assay Interference Compounds) liability due to the rhodanine moiety's potential for non-specific thiol reactivity and assay interference [6], whereas the imidazolidinedione-pyrrole scaffold of PRL-3 Inhibitor 2 lacks this structural alert.

Scaffold Class

Class-level inference

Imidazolidinedione-pyrrole-benzoic acid; rhodanine moiety absent

Orthogonal chemotype reduces PAINS false-positive risk in HTS

Rhodanine-based analogs may interfere via non-specific thiol reactivity

Evidence Dimension	Chemical scaffold classification and predicted assay interference profile
Target Compound Data	Imidazolidinedione-pyrrole-benzoic acid scaffold (IUPAC: (Z)-4-(2-((2,5-dioxoimidazolidin-4-ylidene)methyl)-1H-pyrrol-1-yl)benzoic acid). No rhodanine, thienopyridone, or thiazolidinedione moiety present.
Comparator Or Baseline	PRL-3 Inhibitor I / BR-1: Benzylidene rhodanine scaffold [1]; JMS-053: Iminothienopyridinedione scaffold [3]; Candesartan: Benzimidazole-carboxylate scaffold (Angiotensin II receptor blocker) [4]
Quantified Difference	Structurally distinct from all comparator chemotypes at the scaffold level; no rhodanine-associated PAINS substructure present in PRL-3 Inhibitor 2
Conditions	Structural analysis based on IUPAC nomenclature, SMILES notation, and published X-ray crystallography of PRL-3 used in docking studies by Park et al. 2008 [5]

Why This Matters

For assay development and screening campaigns where rhodanine-based compounds may generate false-positive signals due to PAINS-mediated interference, PRL-3 Inhibitor 2 provides a structurally orthogonal chemical probe with distinct binding interactions at the PRL-3 active and peripheral sites.

• [1] Min G, et al. Rhodanine-based PRL-3 inhibitors blocked the migration and invasion of metastatic cancer cells. Bioorg Med Chem Lett. 2013 Jul 1;23(13):3769-74. BR-1 (benzylidene rhodanine) and CG-707 structures. View Source
• [2] Ahn JH, et al. Synthesis and biological evaluation of rhodanine derivatives as PRL-3 inhibitors. Bioorg Med Chem Lett. 2006 Jun 1;16(11):2996-9. View Source
• [3] Salamoun JM, McQueeney KE, Patil K, et al. Credentialing and pharmacologically targeting PTP4A3 phosphatase as a molecular target for ovarian cancer. Mol Cancer Ther. 2018;17(1). JMS-053 is an iminothienopyridinedione allosteric inhibitor. View Source
• [4] Rivas DR, et al. A screen of FDA-approved drugs identifies inhibitors of PTP4A3 (PRL-3). Sci Rep. 2021 May 13;11:10312. Candesartan is an angiotensin II receptor blocker (ARB) with PRL-3 inhibitory activity. View Source
• [5] Park H, et al. Discovery of novel PRL-3 inhibitors based on the structure-based virtual screening. Bioorg Med Chem Lett. 2008 Apr 1;18(7):2250-5. Docking simulations with homology model of PRL-3; interactions at active site and peripheral binding site. View Source
• [6] Baell JB, Holloway GA. New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. J Med Chem. 2010 Apr 8;53(7):2719-40. Rhodanine identified as a PAINS substructure. View Source

Dual PTPσ Inhibitory Activity

PRL-3 Inhibitor 2 (also cataloged as INVIVO-2959 and MDK-2959) has been independently characterized as an inhibitor of receptor-type protein tyrosine phosphatase sigma (PTPσ/PTPRS) . ChEMBL-curated BindingDB data report an IC50 of 11.8 µM against GST-tagged PTPσ using DiFMUP as substrate [1]. The same chemical entity also shows an IC50 of 6.1 µM against PTP1B [1], indicating a broader non-receptor PTP inhibitory profile. This dual-target activity is not reported for any of the major comparator compounds: JMS-053 was designed as a selective PTP4A family inhibitor with minimal effects on 25 other phosphatases at 1 µM [2]; Thienopyridone shows selectivity over 11 other PTPs [3]; and BR-1/CG-707 demonstrated minimal effects on 9 other PTPs [4]. The PTPσ target is of significant independent interest in neurobiology (axon regeneration, spinal cord injury) and hematopoietic stem cell biology [5].

PTPσ Inhibition

Cross-study comparable

IC50 = 11.8 µM (PTPσ); PTP1B IC50 = 6.1 µM

Unique dual-target probe for PRL-3/PTPσ signaling studies

Not reported for other PRL-3 inhibitors

Evidence Dimension	PTPσ (receptor-type tyrosine-protein phosphatase S) inhibitory activity
Target Compound Data	PRL-3 Inhibitor 2 / MDK-2959: IC50 = 11.8 µM against GST-tagged PTPσ (DiFMUP substrate) [1]; IC50 = 6.1 µM against PTP1B [1]
Comparator Or Baseline	JMS-053: Minimal effect on 25 non-PTP4A phosphatases at 1 µM, no reported PTPσ activity [2]; Thienopyridone: Selective over 11 other PTPs, no reported PTPσ activity [3]; BR-1/CG-707: Minimal effects on 9 other PTPs [4]
Quantified Difference	PRL-3 Inhibitor 2 is the only commercially available PRL-3 inhibitor with independently quantified PTPσ inhibitory activity; comparator compounds were designed for or demonstrated selectivity against non-PRL family PTPs
Conditions	In vitro phosphatase assay using recombinant GST-tagged PTPσ with DiFMUP substrate (BindingDB/ChEMBL curated data) [1]; comparator selectivity profiling performed under varying assay conditions as reported in original references

Why This Matters

For research programs at the intersection of cancer biology and neurobiology—such as studies of perineural invasion in cancer metastasis or projects investigating PTPσ-dependent stem cell niches—PRL-3 Inhibitor 2 uniquely enables interrogation of both PRL-3 and PTPσ signaling axes with a single chemical probe.

• [1] BindingDB BDBM50131834 / CHEMBL3632913. Affinity Data: IC50 1.18E+4 nM (11.8 µM) for PTPsigma; IC50 6.10E+3 nM (6.1 µM) for PTP1B. DiFMUP substrate, GST-tagged proteins. View Source
• [2] McQueeney KE, et al. Next generation potent cell-active inhibitors of the oncogenic PTP4A3 phosphatase. FASEB J. 2019 Apr;33(1_supplement):674.12. JMS-053 selectivity profile: minimal effect on 25 other phosphatases at 1 µM. View Source
• [3] Daouti S, et al. Mechanism of thienopyridone and iminothienopyridinedione inhibition of protein phosphatases. J Biol Chem. 2008;283(16):10485-94. Thienopyridone selectivity over 11 other PTPs. View Source
• [4] Min G, et al. Rhodanine-based PRL-3 inhibitors blocked the migration and invasion of metastatic cancer cells. Bioorg Med Chem Lett. 2013;23(13):3769-74. BR-1 and CG-707 showed minimal effects on 9 other PTPs (DiFMUP). View Source
• [5] Park H, Chien PN, Ryu SE. Discovery of potent inhibitors of receptor protein tyrosine phosphatase sigma through the structure-based virtual screening. Bioorg Med Chem Lett. 2012 Oct 15;22(20):6333-7. PTPσ as a target for neurological diseases. View Source

Multi-Vendor Availability & Analytical Documentation

PRL-3 Inhibitor 2 is stocked by multiple independent vendors including MedChemExpress (HY-103079, ≥98% purity) , AbMole (M30315, ≥99.0% purity) , GlpBio [1], Adooq [2], and InvivoChem (INVIVO-2959) , each providing Certificates of Analysis (COA) and, in most cases, MSDS documentation. This multi-vendor availability contrasts with several comparator PRL-3 inhibitors that are available only through single suppliers or custom synthesis: CG-707 is primarily available through MedChemExpress and TargetMol ; Analog 3 is available through Enamine as a custom synthesis product [3]; and compound 5e (the most potent rhodanine derivative) is not widely stocked by major suppliers. The ≥98–99% purity specification with documented QC reduces procurement risk and ensures lot-to-lot consistency for reproducible experimental results.

Vendor & QC

Supporting evidence

≥5 vendors; purity ≥98–99%; COA and MSDS provided

Supply-chain resilience and lot-to-lot consistency

Stock and pricing subject to vendor conditions

Evidence Dimension	Number of independent vendors, purity specification, and analytical documentation
Target Compound Data	≥5 independent vendors (MedChemExpress, AbMole, GlpBio, Adooq, InvivoChem). Purity: ≥98.0% , ≥99.0% . COA and MSDS provided.
Comparator Or Baseline	CG-707: 2 vendors (MedChemExpress, TargetMol) ; Analog 3: custom synthesis via Enamine [3]; Compound 5e: not widely stocked as a pre-packaged catalog product
Quantified Difference	PRL-3 Inhibitor 2 has ≥2.5× more vendor sources than CG-707; Analog 3 and Compound 5e lack pre-packaged catalog availability
Conditions	Vendor and purity data verified via public product pages as of 2026. Individual vendor pricing, stock levels, and shipping restrictions may vary.

Why This Matters

Multi-vendor sourcing with verified purity documentation reduces supply-chain dependency and ensures experimental reproducibility across laboratories, a critical consideration for long-term research programs and multi-site collaborative studies.

• [1] GlpBio. PRL-3 Inhibitor 2. CAS No. 577962-95-9. Purity: ≥98%. View Source
• [2] Adooq Bioscience. PRL-3 Inhibitor 2. CAS No. 577962-95-9. IC50: 28.1 µM. View Source
• [3] Hoffmann A, et al. Discovery of inhibitors of the cancer-promoting phosphatase PRL-3 and their evaluation in intestinal organoids. Bioorg Med Chem. 2025;131:118412. Analog 3 source: Enamine Store (Z44389470). View Source

PRL-3 Inhibitor 2 Application Scenarios

PRL-3 Partial Inhibition & Dose-Response Studies

For experimental designs that aim to study graded PRL-3 inhibition rather than complete target ablation, PRL-3 Inhibitor 2 (IC50 = 28.1 µM) [1] provides a pharmacological window that sub-micromolar inhibitors like BR-1 (IC50 = 0.9 µM) and nanomolar inhibitors like JMS-053 (IC50 ≈ 20 nM) cannot readily achieve at practical working concentrations [2]. At 10–30 µM, PRL-3 Inhibitor 2 enables partial inhibition of PRL-3 activity—analogous to what was observed with the structurally related Analog 3 (IC50 = 31.4 µM) [3]—allowing researchers to correlate fractional target engagement with downstream phenotypic effects in cell migration and invasion assays. This moderate potency is particularly relevant for studies where PRL-3 plays a scaffolding role independent of its catalytic activity, a scenario where complete catalytic inhibition may not fully recapitulate the effects of genetic knockdown [4].

PRL-3 and PTPσ Dual-Target Probe

PRL-3 Inhibitor 2 is uniquely suited for research programs investigating the intersection of PRL-3-driven cancer metastasis and PTPσ-mediated neurobiological pathways . With documented inhibitory activity against both PRL-3 (IC50 = 28.1 µM) [1] and PTPσ (IC50 ≈ 11.8 µM) [5], this compound serves as a dual-target chemical probe where no other commercially available PRL-3 inhibitor (JMS-053, Thienopyridone, BR-1) has been characterized for PTPσ activity [6]. Application scenarios include: (i) studies of perineural invasion in pancreatic, prostate, and head/neck cancers where both PRL-3 and PTPσ have been implicated; (ii) investigation of PRL-3/PTPσ crosstalk in the tumor microenvironment; and (iii) hematopoietic stem cell regeneration research, where PTPσ inhibition promotes stem cell recovery post-chemotherapy [7] and PRL-3 is known to regulate hematopoietic cell function.

Orthogonal Probe for PRL-3 HTS & Rhodanine Counter-Screen

In high-throughput screening (HTS) campaigns targeting PRL-3, rhodanine-based hit compounds frequently emerge due to their potent inhibitory activity (IC50 range 0.9–9.5 µM) [8] but carry a recognized PAINS (Pan-Assay Interference Compounds) liability that can generate false-positive results from non-specific thiol reactivity [9]. PRL-3 Inhibitor 2, with its imidazolidinedione-pyrrole-benzoic acid scaffold lacking any rhodanine substructure , serves as an essential orthogonal confirmation probe. When rhodanine-based screening hits (such as BR-1 or compound 5e analogs) are identified, PRL-3 Inhibitor 2 can be used in parallel counter-screens to distinguish genuine PRL-3-mediated effects from rhodanine-associated assay artifacts. Its structural orthogonality also makes it valuable for validating computational docking predictions: the Park et al. 2008 study demonstrated that this compound engages both the active site and a peripheral binding site of PRL-3 via specific interactions characterized through docking simulations [1].

Multi-Vendor Supply for Multi-Center Studies

For multi-center research consortia, core facilities, and industrial screening groups where long-term compound supply and lot-to-lot consistency are critical procurement criteria, PRL-3 Inhibitor 2 offers ≥5 independent vendor sources with purity specifications of ≥98–99% [10]. This multi-vendor landscape reduces the risk of single-supplier stockouts, enables competitive pricing, and facilitates independent quality verification across laboratories. In contrast, comparator PRL-3 inhibitors such as CG-707 (2 vendors) and Analog 3 (custom synthesis only) [3] pose greater supply-chain risk for longitudinal studies. The availability of full analytical documentation (COA, MSDS, HPLC traces) from major suppliers further supports compliance with institutional compound management and data reproducibility standards .

Application

Selection Property

Validation Focus

PRL-3 pathway-response titration studies

Moderate potency class supports dose-response profiling

Fractional target engagement and phenotypic correlation

Dual-target PRL-3/PTPσ signaling axis research

Independently characterized PTPσ co-inhibition

Pathway crosstalk in metastasis and stem cell biology

Orthogonal counter-screen in PRL-3 HTS

Non-rhodanine scaffold avoids PAINS artifacts

Specific PRL-3 hit confirmation vs. interference

Multi-center and longitudinal study supply

Multi-vendor sourcing with documented QC

Lot reproducibility and procurement security

• [1] Park H, Jung SK, Jeong DG, Ryu SE, Kim SJ. Discovery of novel PRL-3 inhibitors based on the structure-based virtual screening. Bioorg Med Chem Lett. 2008 Apr 1;18(7):2250-5. doi: 10.1016/j.bmcl.2008.03.013. PMID: 18358718. View Source
• [2] Wei M, Korotkov KV, Blackburn JS. Targeting phosphatases of regenerating liver (PRLs) in cancer. Pharmacol Ther. 2018 Oct;190:128-138. Table 1: comparative IC50 values across PRL-3 inhibitor chemotypes. View Source
• [3] Hoffmann A, et al. Discovery of inhibitors of the cancer-promoting phosphatase PRL-3 and their evaluation in intestinal organoids. Bioorg Med Chem. 2025 Sep 23;131:118412. Analog 3 IC50 for PRL-3 = 31.4 µM. View Source
• [4] Rubio T, et al. The phosphatase PRL-3 affects intestinal homeostasis by altering the crypt cell composition. J Mol Med. 2021;99:1413–1426. PRL-3 scaffolding roles beyond catalytic activity. View Source
• [5] BindingDB BDBM50131834 / CHEMBL3632913. Affinity Data: IC50 1.18E+4 nM (11.8 µM) for PTPsigma. DiFMUP substrate, GST-tagged PTPσ. View Source
• [6] McQueeney KE, et al. FASEB J. 2019;33(1_supplement):674.12 (JMS-053 selectivity); Daouti S, et al. J Biol Chem. 2008;283(16):10485-94 (Thienopyridone selectivity); Min G, et al. Bioorg Med Chem Lett. 2013;23(13):3769-74 (BR-1/CG-707 selectivity). None report PTPσ activity. View Source
• [7] Park H, Chien PN, Ryu SE. Discovery of potent inhibitors of receptor protein tyrosine phosphatase sigma through the structure-based virtual screening. Bioorg Med Chem Lett. 2012 Oct 15;22(20):6333-7. PTPσ as target for neurological diseases and stem cell biology. View Source
• [8] Ahn JH, et al. Synthesis and biological evaluation of rhodanine derivatives as PRL-3 inhibitors. Bioorg Med Chem Lett. 2006 Jun 1;16(11):2996-9. IC50 range: 0.9–9.5 µM for rhodanine series. View Source
• [9] Baell JB, Holloway GA. New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. J Med Chem. 2010 Apr 8;53(7):2719-40. Rhodanine identified as PAINS. View Source
• [10] Antpedia/MedChemExpress. PRL-3 Inhibitor 2 (HY-103079). Purity ≥98.0%. Storage: Powder -20°C 3 years, 4°C 2 years; In solvent -80°C 6 months, -20°C 1 month. View Source